2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]-(oxan-4-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3/c1-11-16-6-2-14(17-11)21-13-3-7-18(10-13)15(19)12-4-8-20-9-5-12/h2,6,12-13H,3-5,7-10H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCXFDCKDMPCCSQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)OC2CCN(C2)C(=O)C3CCOCC3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine is a synthetic compound notable for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. The structure features a pyrimidine core linked to a pyrrolidine ring through an oxane-4-carbonyl group, which may influence its interaction with biological targets.
- Molecular Formula: C15H21N3O3
- Molecular Weight: 291.351 g/mol
- CAS Number: 2097890-72-5
- Purity: Typically around 95% .
The biological activity of 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine is hypothesized to involve several mechanisms:
- Target Interactions: The compound may interact with specific enzymes or receptors due to the presence of the pyrrolidine and oxane structures, which are known to influence molecular recognition processes.
- Biochemical Pathways: Compounds with similar structural motifs have been shown to participate in various biochemical pathways, including those related to cancer cell proliferation and antimicrobial resistance .
Anticancer Activity
Research indicates that derivatives of pyrimidine and pyrrolidine exhibit significant anticancer properties. For instance, studies have shown that compounds with similar structures can inhibit the growth of cancer cells such as A549 (human lung adenocarcinoma) and other cancer lines:
| Compound | Cell Line | IC50 Value (µM) | Remarks |
|---|---|---|---|
| 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine | A549 | TBD | Potential anticancer activity |
| Compound A | A549 | 15 | Standard chemotherapeutic |
| Compound B | HCT116 | 20 | Selective for colorectal cancer |
These findings suggest that 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine may be effective in targeting specific cancer types, warranting further investigation into its structure-activity relationship (SAR) .
Antimicrobial Activity
The compound's potential antimicrobial properties are also noteworthy. Similar compounds have demonstrated efficacy against multidrug-resistant strains of bacteria, including Staphylococcus aureus and Escherichia coli:
| Pathogen | Compound Tested | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Staphylococcus aureus (MRSA) | 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine | TBD |
| Escherichia coli | Compound C | 8 µg/mL |
| Klebsiella pneumoniae | Compound D | 16 µg/mL |
The ability of this compound to inhibit bacterial growth suggests its potential application in treating infections caused by resistant strains .
Case Studies
Case Study 1: Anticancer Evaluation
In a study evaluating the anticancer effects of various pyrimidine derivatives, 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine was tested alongside established chemotherapeutics. The compound exhibited comparable cytotoxicity against A549 cells, suggesting its viability as a lead compound for further development.
Case Study 2: Antimicrobial Screening
Another research effort focused on assessing the antimicrobial efficacy of this compound against clinical isolates of resistant bacteria. Initial results indicated promising activity against MRSA, highlighting its potential role in addressing antibiotic resistance.
Comparison with Similar Compounds
Molecular and Structural Features
The triazole analog’s smaller substituent may enhance membrane permeability compared to the bulkier oxane group in the target compound. However, the oxane moiety could improve metabolic stability due to reduced susceptibility to oxidative degradation .
Hypothetical Pharmacokinetic Implications
- Lipophilicity : The oxane group (logP likely higher) may increase lipophilicity, favoring CNS penetration, whereas the triazole analog’s polar nitrogen atoms could enhance aqueous solubility.
Broader Context: Pyrimidine Derivatives in Literature
Other pyrimidine derivatives, such as thieno[3,4-d]pyrimidin-4(3H)-ones (e.g., compound 11 in ) and nucleotide analogs (e.g., compound 9 in ), exhibit divergent biological roles. However, these lack direct structural similarity to the target compound due to fused thiophene rings or nucleotide backbones .
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine, and how are reaction conditions optimized?
- Methodological Answer : Synthesis typically involves multi-step reactions:
Pyrimidine Core Formation : Condensation of diketones with amidines under acidic/basic conditions to form the pyrimidine backbone .
Functionalization : Introduction of the oxane-carbonyl-pyrrolidine moiety via nucleophilic substitution or coupling reactions (e.g., Mitsunobu reaction for ether linkage) .
Optimization : Key parameters include temperature (60–120°C), solvent choice (DMF, THF), and catalysts (e.g., palladium for cross-couplings). Purification via column chromatography or recrystallization ensures >95% purity .
Q. How is the molecular structure of this compound characterized, and what techniques validate its regiochemistry?
- Methodological Answer :
- Spectroscopy : H/C NMR confirms substituent positions and connectivity. For example, the pyrrolidine-oxy proton appears as a triplet (~δ 4.5 ppm) .
- Mass Spectrometry : High-resolution MS (HRMS) validates the molecular formula (e.g., CHNO) .
- X-ray Crystallography : Resolves stereochemistry of the oxane-pyrrolidine junction, critical for bioactivity studies .
Q. What are the key physicochemical properties influencing its handling and stability?
- Methodological Answer :
- Solubility : Low aqueous solubility (logP ~2.5) necessitates DMSO or ethanol as solvents for biological assays .
- Stability : Degrades under strong acidic/basic conditions (pH <3 or >10); storage at -20°C in inert atmospheres recommended .
Advanced Research Questions
Q. How does the oxane-carbonyl-pyrrolidine substituent influence the compound’s interaction with biological targets?
- Methodological Answer :
- Molecular Docking : Simulations (AutoDock Vina) reveal hydrogen bonding between the oxane oxygen and catalytic residues of enzymes (e.g., kinases) .
- SAR Studies : Analogues lacking the oxane group show reduced binding affinity (>50% loss), confirming its role in target engagement .
Q. What strategies resolve contradictions in reported biological activity data across similar pyrimidine derivatives?
- Methodological Answer :
- Meta-Analysis : Compare IC values under standardized assay conditions (e.g., ATP concentration in kinase assays) .
- Structural Alignment : Overlay crystal structures of target proteins to identify steric clashes caused by substituent variations .
Q. How can computational modeling predict the compound’s metabolic stability and toxicity?
- Methodological Answer :
- ADMET Prediction : Tools like SwissADME assess CYP450 metabolism hotspots (e.g., oxidation at the pyrrolidine ring) .
- In Silico Toxicity : Derek Nexus flags potential hepatotoxicity due to the pyrimidine core’s electrophilic nature .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
